2-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 5-[2-methoxy-5-(trifluoromethyl)phenyl]-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10F3NO4/c1-22-11-3-2-7(14(15,16)17)4-8(11)10-6-18-12(19)5-9(10)13(20)21/h2-6H,1H3,(H,18,19)(H,20,21)
• InChI Key: FPSKSZVDBLEYPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C14H10F3NO4
• DSSTOX Substance ID: DTXSID90688391
• Molecular Weight: 313.23 g/mol
• CAS RN: 1261921-59-8

Description

2-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)isonicotinic acid (2H5-2M5TFPA, 95%) is an organic compound that has been the subject of numerous scientific studies due to its potential applications in various fields. This compound is a derivative of isonicotinic acid and is composed of two hydroxy groups, two methoxy groups, and a trifluoromethylphenyl group. 2H5-2M5TFPA has been studied for its potential use in synthesis, drug development, and biochemistry.

Scientific Research Applications

2H5-2M5TFPA has been studied extensively for its potential applications in various scientific fields. It has been studied for its potential use in drug development, as it has been found to have anti-inflammatory, antioxidant, and antiviral properties. It has also been studied for its potential use in biochemistry, as it has been found to have the ability to inhibit the activity of several enzymes. Additionally, it has been studied for its potential use in synthesis, as it can be used as a starting material for the synthesis of other compounds.

Mechanism of Action

The exact mechanism of action of 2H5-2M5TFPA is still not fully understood. However, it is believed to act by binding to certain proteins and enzymes, which in turn affects their activity. It is also believed to interact with certain receptors in the body, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
2H5-2M5TFPA has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and antiviral properties. It has also been found to have the ability to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cyclooxygenase-1 (COX-1). Additionally, it has been found to have the ability to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

2H5-2M5TFPA has several advantages for use in lab experiments. It is a relatively stable compound, and it is easy to synthesize in large quantities. Additionally, it is relatively inexpensive to purchase in bulk quantities. However, there are some limitations to its use in lab experiments. It is not a very soluble compound, and it can be difficult to dissolve in certain solvents. Additionally, it is not very stable when exposed to light or heat.

Future Directions

There are several potential future directions for research into 2H5-2M5TFPA. One potential direction is to further study its potential applications in drug development, as it has been found to have anti-inflammatory, antioxidant, and antiviral properties. Additionally, further research into its potential use in biochemistry and synthesis could be beneficial. Finally, further research into its biochemical and physiological effects could lead to a better understanding of its mechanism of action.

Synthesis Methods

2H5-2M5TFPA can be synthesized using two different methods. The first method involves the reaction of isonicotinic acid with 2-methoxy-5-trifluoromethylphenyl bromide, followed by the addition of sodium hydroxide and hydrogen peroxide. This reaction produces 2H5-2M5TFPA in a yield of 95%. The second method involves the reaction of isonicotinic acid with 2-methoxy-5-trifluoromethylphenyl bromide and sodium hydroxide, followed by the addition of hydrogen peroxide. This reaction produces 2H5-2M5TFPA in a yield of 95%.